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Compound of Interest

Compound Name: Ombuoside

Cat. No.: B1249156 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Ombuoside, a flavonoid glycoside. Adherence to these procedures is critical to ensure

personnel safety, environmental protection, and regulatory compliance. The following protocols

are designed for researchers, scientists, and drug development professionals handling

Ombuoside in a laboratory setting.

Ombuoside Identification and Hazard Profile
Ombuoside is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. It is imperative to prevent its release into the environment[1].

Identifier Value

Product Name Ombuoside

CAS Number 20188-85-6[1]

Molecular Formula C29H34O16[1]

Molecular Weight 638.57 g/mol [1]

GHS Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE) and Handling
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Before handling Ombuoside or its waste, ensure appropriate personal protective equipment is

worn.

Hand Protection: Wear protective gloves made of a compatible material.

Eye Protection: Use safety goggles with side-shields[1].

Skin and Body Protection: Wear impervious clothing to avoid skin contact[1].

Respiratory Protection: In case of dust or aerosol formation, use a suitable respirator and

ensure adequate ventilation[1].

An accessible safety shower and eye wash station must be available in the handling area[1].

Segregation and Storage of Ombuoside Waste
Proper segregation is the first step in the waste disposal process.

Waste Identification: All chemical waste, including Ombuoside, must be managed as

hazardous waste from the moment it is designated for disposal[2].

Container Requirements:

Use containers that are in good condition, free of leaks or cracks, and made of a material

compatible with Ombuoside[2].

Keep waste containers tightly closed except when adding waste[2][3]. Funnels should not

be left in the container opening[3].

Segregation:

Store Ombuoside waste separately from other incompatible chemical wastes such as

acids, bases, oxidizers, and water-reactive compounds[2][3].

Solid waste must be kept separate from liquid waste[4].

Labeling:
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Clearly label all waste containers with "Hazardous Waste" and the full chemical name

"Ombuoside"[2][5]. Chemical formulas or abbreviations are not acceptable[2].

The label should also include the date of accumulation and any associated hazards[5].

Detailed Protocol for Ombuoside Waste Disposal
This protocol outlines the step-by-step procedure for handling and disposing of Ombuoside
waste.

Materials:

Designated hazardous waste container (compatible material, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE) as specified above

Spill kit (absorbent material like diatomite or universal binders)

Procedure:

Waste Collection:

Collect all waste materials containing Ombuoside, including unused product,

contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a

designated, properly labeled hazardous waste container[2].

For contaminated labware like glassware, it should be packaged appropriately and labeled

as "Hazardous Waste," listing Ombuoside as the contaminant[2].

Spill Management:

In case of a spill, evacuate non-essential personnel to a safe area[1].

Ensure adequate ventilation[1].

Wearing full PPE, contain the spill to prevent it from entering drains or water courses[1].
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If the spill involves a solution, absorb it with a finely-powdered, liquid-binding material such

as diatomite or universal binders[1].

Decontaminate surfaces by scrubbing with alcohol[1].

Collect all contaminated materials and place them in the designated Ombuoside
hazardous waste container[1].

Empty Container Disposal:

Empty Ombuoside containers are also considered hazardous waste.

They must be triple-rinsed with a suitable solvent capable of removing the chemical

residue[2][3].

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

chemical waste in the appropriate container[2].

After triple-rinsing, the container can be managed for recycling or disposal in regular

waste, ensuring all labels are defaced or removed[4].

Final Disposal:

Store the sealed and labeled Ombuoside waste container in a designated, secure, and

well-ventilated storage area away from incompatible materials[6].

Under no circumstances should Ombuoside waste be disposed of down the drain or in

regular trash[2].

Arrange for professional disposal by partnering with a licensed hazardous waste disposal

service[5]. This ensures the waste is managed responsibly and in full compliance with all

regulatory requirements[1][5].

Ombuoside Disposal Workflow
The following diagram illustrates the decision-making and operational flow for the proper

disposal of Ombuoside waste.
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Caption: Workflow for the safe disposal of Ombuoside waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1249156?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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